Cas no 2138522-23-1 (1-2-bromo-1-(pentan-3-yloxy)ethyl-3-methylbenzene)

• Product Name: 1-2-bromo-1-(pentan-3-yloxy)ethyl-3-methylbenzene
• CAS No: 2138522-23-1
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• CID: 5803825
• PubChem ID: 165489552
• Update Time: 2025-06-15

1-2-bromo-1-(pentan-3-yloxy)ethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(pentan-3-yloxy)ethyl-3-methylbenzene
• 2138522-23-1
• EN300-1136402
• 1-[2-bromo-1-(pentan-3-yloxy)ethyl]-3-methylbenzene

• Inchi： 1S/C14H21BrO/c1-4-13(5-2)16-14(10-15)12-8-6-7-11(3)9-12/h6-9,13-14H,4-5,10H2,1-3H3
• InChI Key： VIILCFLXVQTSJA-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C)C=1)OC(CC)CC

Computed Properties

• Exact Mass: 284.07758g/mol
• Monoisotopic Mass: 284.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-2-bromo-1-(pentan-3-yloxy)ethyl-3-methylbenzene

Research Brief on 1-2-bromo-1-(pentan-3-yloxy)ethyl-3-methylbenzene (CAS: 2138522-23-1): Recent Advances and Applications

The compound 1-2-bromo-1-(pentan-3-yloxy)ethyl-3-methylbenzene (CAS: 2138522-23-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and ether-functionalized benzene structure, exhibits promising potential in drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its applications as a versatile intermediate or active pharmaceutical ingredient (API).

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-2-bromo-1-(pentan-3-yloxy)ethyl-3-methylbenzene, highlighting its efficient production via a palladium-catalyzed coupling reaction. The researchers emphasized its stability under physiological conditions, making it a suitable candidate for further derivatization. Additionally, the compound's lipophilic properties were found to enhance membrane permeability, a critical factor in drug delivery systems.

In the context of biological activity, preliminary in vitro assays revealed that 1-2-bromo-1-(pentan-3-yloxy)ethyl-3-methylbenzene exhibits moderate inhibitory effects on specific kinase enzymes implicated in inflammatory pathways. These findings suggest its potential as a scaffold for developing anti-inflammatory agents. However, further optimization is required to improve selectivity and reduce off-target effects.

Another notable application of this compound lies in its role as a photoactivatable probe. A 2024 study demonstrated its utility in photoaffinity labeling, where the bromine moiety facilitated covalent binding to target proteins upon UV irradiation. This property opens new avenues for studying protein-ligand interactions and identifying novel drug targets.

Despite these advancements, challenges remain in scaling up the synthesis and ensuring reproducibility across batches. Researchers are also investigating the environmental impact of its degradation products, given the presence of bromine. Future studies are expected to focus on structure-activity relationships (SAR) to refine its pharmacological profile and explore co-crystallization with target proteins for structural insights.

In conclusion, 1-2-bromo-1-(pentan-3-yloxy)ethyl-3-methylbenzene represents a multifaceted compound with significant promise in pharmaceutical and chemical biology research. Continued exploration of its synthetic and functional properties will likely yield innovative therapeutic and diagnostic tools in the coming years.